Cas no 1594988-77-8 (1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol)

1-(5-Bromopyridin-3-yl)-2,2-difluoroethan-1-ol is a brominated pyridine derivative featuring a difluoroethanol substituent, offering unique reactivity and structural versatility in synthetic chemistry. The presence of both bromine and fluorine atoms enhances its utility as a key intermediate in pharmaceutical and agrochemical applications, enabling selective functionalization. The electron-withdrawing effects of the difluoro group contribute to improved stability and reactivity in nucleophilic substitution or cross-coupling reactions. Its pyridine core facilitates coordination in metal-catalyzed processes, while the hydroxyl group allows for further derivatization. This compound is particularly valuable in the development of bioactive molecules, where precise halogen and fluorine incorporation is critical for optimizing physicochemical properties.

1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol structure

1594988-77-8 structure

Product Name:1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol

CAS No:1594988-77-8

MF:C₇H₆BrF₂NO

MW:238.029448032379

CID:5977397

PubChem ID:115694406

Update Time:2025-06-09

1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromopyridin-3-yl)-2,2-difluoroethanol
- 1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol
- 1594988-77-8
- EN300-1929382
- Inchi： 1S/C7H6BrF2NO/c8-5-1-4(2-11-3-5)6(12)7(9)10/h1-3,6-7,12H
- InChI Key： FMTZRCZARZHFFF-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)C(C(F)F)O

Computed Properties

Exact Mass: 236.96008g/mol
Monoisotopic Mass: 236.96008g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 33.1Å²

1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol Pricemore >>

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Enamine	EN300-1929382-1g	1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol	1594988-77-8	1g	$986.0	2023-09-17
Enamine	EN300-1929382-5g	1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol	1594988-77-8	5g	$2858.0	2023-09-17
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Enamine	EN300-1929382-0.05g	1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol	1594988-77-8	0.05g	$827.0	2023-09-17
Enamine	EN300-1929382-0.1g	1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol	1594988-77-8	0.1g	$867.0	2023-09-17
Enamine	EN300-1929382-0.25g	1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol	1594988-77-8	0.25g	$906.0	2023-09-17
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Enamine	EN300-1929382-1.0g	1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol	1594988-77-8	1g	$986.0	2023-06-02
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